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Compound of Interest

Compound Name:
2-

(Methoxycarbonyl)methoxyphenol

CAS No.: 165380-12-1

Cat. No.: B1271061

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Nomenclature
The compound at the heart of this guide, Methyl 2-(2-hydroxyphenoxy)acetate, is occasionally

referred to by the systematic but less common name, 2-(Methoxycarbonyl)methoxyphenol.
For clarity and alignment with prevalent industry and research databases, this document will

primarily use the former designation. Its Chemical Abstracts Service (CAS) number is 22446-

37-3. This guide aims to provide a comprehensive technical overview of this versatile chemical

intermediate, delving into its synthesis, properties, and critical role in the development of new

chemical entities.

Section 1: Core Chemical and Physical
Characteristics
Methyl 2-(2-hydroxyphenoxy)acetate is a bifunctional molecule featuring a phenolic hydroxyl

group and a methyl ester. This unique structural arrangement imparts a reactivity profile that
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makes it a valuable precursor in multi-step organic syntheses.[1]

Physicochemical Properties
A summary of the key physicochemical properties of Methyl 2-(2-hydroxyphenoxy)acetate is

presented in the table below. These parameters are fundamental for its handling, storage, and

application in synthetic chemistry.

Property Value Source(s)

CAS Number 22446-37-3 [2][3]

Molecular Formula C₉H₁₀O₃ [1]

Molecular Weight 166.17 g/mol [1]

Appearance White crystalline powder [1]

Melting Point 122-124 °C [1]

Boiling Point 261.9±15.0 °C at 760 mmHg [2]

Density 1.2±0.1 g/cm³ [2]

Flash Point 110.0±13.2 °C [2]

Solubility
Moderately soluble in organic

solvents
[1]

Section 2: Synthesis of Methyl 2-(2-
hydroxyphenoxy)acetate
The synthesis of Methyl 2-(2-hydroxyphenoxy)acetate is typically achieved through the

esterification of 2-hydroxyphenylacetic acid. A common and efficient laboratory-scale protocol is

detailed below.

Synthesis Protocol: Fischer Esterification
This protocol describes the synthesis of Methyl 2-(2-hydroxyphenoxy)acetate from 2-

hydroxyphenylacetic acid using methanol in the presence of a strong acid catalyst.
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Materials:

2-hydroxyphenylacetic acid

Methanol (anhydrous)

Acetyl chloride (or concentrated sulfuric acid)

Diethyl ether

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate or sodium sulfate

Petroleum ether (for recrystallization)

Step-by-Step Methodology:

Catalyst Preparation: In a suitably sized round-bottom flask equipped with a magnetic stirrer

and a reflux condenser, prepare a solution of hydrogen chloride in methanol. This can be

achieved by cautiously adding acetyl chloride dropwise to chilled anhydrous methanol.

Reaction Setup: To the methanolic HCl solution, add 2-hydroxyphenylacetic acid.

Reaction Execution: Stir the reaction mixture at room temperature. The reaction progress

can be monitored by thin-layer chromatography (TLC).

Work-up: Upon completion, concentrate the reaction mixture under reduced pressure to

remove the excess methanol.

Extraction: Dissolve the residue in diethyl ether and wash sequentially with a saturated

aqueous solution of sodium bicarbonate until effervescence ceases, followed by a wash with

brine.

Drying and Concentration: Dry the ethereal layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate under reduced pressure.
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Purification: Recrystallize the resulting solid from a mixture of diethyl ether and petroleum

ether to yield pure Methyl 2-(2-hydroxyphenoxy)acetate as a white, powdery solid.

Synthesis Workflow Diagram
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Caption: Analytical workflow for the characterization of Methyl 2-(2-hydroxyphenoxy)acetate.

Section 5: Safety, Handling, and Storage
Proper handling and storage of Methyl 2-(2-hydroxyphenoxy)acetate are essential to ensure

laboratory safety and maintain the integrity of the compound.

Hazard Identification and Personal Protective Equipment
(PPE)
While specific hazard data for Methyl 2-(2-hydroxyphenoxy)acetate is not extensively

documented, it is prudent to handle it with the care afforded to all laboratory chemicals. Based

on the safety data for similar phenoxyacetic acid derivatives, the following precautions are

recommended: [4]

Eye Protection: Wear chemical safety goggles or a face shield.
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Skin Protection: Use chemically resistant gloves.

Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator.

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling.

Storage and Stability
Methyl 2-(2-hydroxyphenoxy)acetate should be stored in a cool, dry, and well-ventilated area

away from incompatible materials such as strong oxidizing agents. [1][4]Keep the container

tightly closed when not in use.

Section 6: Conclusion
Methyl 2-(2-hydroxyphenoxy)acetate, with its CAS number 22446-37-3, is a valuable and

versatile chemical intermediate. Its bifunctional nature provides a reactive platform for the

synthesis of a wide range of more complex molecules, finding applications in both the

agrochemical and pharmaceutical industries. A thorough understanding of its properties,

synthesis, and safe handling is paramount for its effective utilization in research and

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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